N-(3,4-Difluorophenyl)acetamide
Overview
Description
N-(3,4-Difluorophenyl)acetamide is a useful research compound. Its molecular formula is C8H7F2NO and its molecular weight is 171.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 10347. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Crystal Structure Analysis
- N-(3,4-Difluorophenyl)acetamide derivatives exhibit specific crystal structures, as seen in studies where the dihedral angles and interactions between various phenyl rings and the acetamide group are analyzed. This structural insight is crucial for understanding the material properties of these compounds (Praveen et al., 2013).
Molecular Interaction Studies 2. Investigations into the intermolecular interactions of this compound derivatives have revealed various hydrogen bonds and weak interactions. These studies are fundamental for the development of new materials and understanding their stability and reactivity (Boechat et al., 2011).
Anticancer Research 3. Some derivatives of this compound have been studied for their potential anticancer, anti-inflammatory, and analgesic properties. This is significant for the development of new therapeutic agents (Rani et al., 2014).
Photovoltaic Efficiency Modeling 4. Studies on benzothiazolinone acetamide analogs, which include this compound derivatives, have explored their potential use in photovoltaic cells. This research is important for the development of new materials in renewable energy technology (Mary et al., 2020).
Anti-Plasmodial Properties 5. Research into this compound derivatives has also included the evaluation of their potential antiplasmodial properties, which is crucial for the development of new antimalarial drugs (Mphahlele et al., 2017).
Molecular Docking Analysis 6. This compound derivatives have been analyzed through molecular docking to understand their interactions with biological targets. This is essential for drug design and understanding molecular mechanisms of action (Sharma et al., 2018).
Potential Pesticide Development 7. Some this compound derivatives have been characterized as potential pesticides, highlighting their role in agricultural chemistry (Olszewska et al., 2008).
Chemical Synthesis Research 8. The compound has also been investigated in novel synthetic processes, which is crucial for developing efficient and scalable chemical synthesis methods (Yong, 2011).
Bio-Distribution Properties for Radiopharmaceuticals 9. Research into rhenium complexes involving this compound derivatives aims to develop radiometal complexes with favorable bio-distribution properties for medical applications (Ndinguri et al., 2021).
Safety and Hazards
Mechanism of Action
C8H7F2NOC_8H_7F_2NOC8H7F2NO
. This article aims to provide a comprehensive review of its mechanism of action, covering its primary targets, mode of action, affected biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.Target of Action
It’s worth noting that related compounds such as acetamide have been found to interact with proteins like the aliphatic amidase expression-regulating protein .
Result of Action
Related compounds have been found to exhibit analgesic activity , suggesting potential therapeutic applications.
Properties
IUPAC Name |
N-(3,4-difluorophenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2NO/c1-5(12)11-6-2-3-7(9)8(10)4-6/h2-4H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSXXZHPJADTUNB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30278856 | |
Record name | N-(3,4-Difluorophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30278856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
458-11-7 | |
Record name | N-(3,4-Difluorophenyl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=458-11-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 458-11-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10347 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(3,4-Difluorophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30278856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Acetamide, N-(3,4-difluorophenyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.124.787 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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